β-Secondary deuterium isotope effects as a measure of charge localization in carbonium ion reactions: the existence of a major inconsistency in interpretation
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000592
Abstract
In contrast to published interpretations, the solvolytic β-deuterium isotope effects for secondary and tertiary norborn-2-yl-derivatives are qualitatively inconsistent with anchimerically assisted solvolysis for exo-secondary substrates.
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